Cas no 2680792-96-3 (Benzyl 4-(2-chloroethyl)-3,3-dimethylpiperazine-1-carboxylate)

• Product Name: Benzyl 4-(2-chloroethyl)-3,3-dimethylpiperazine-1-carboxylate
• CAS No: 2680792-96-3
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 5633779
• PubChem ID: 165922092
• Update Time: 2025-10-22

Benzyl 4-(2-chloroethyl)-3,3-dimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680792-96-3
• EN300-28292144
• benzyl 4-(2-chloroethyl)-3,3-dimethylpiperazine-1-carboxylate
• Benzyl 4-(2-chloroethyl)-3,3-dimethylpiperazine-1-carboxylate

• Inchi： 1S/C16H23ClN2O2/c1-16(2)13-18(10-11-19(16)9-8-17)15(20)21-12-14-6-4-3-5-7-14/h3-7H,8-13H2,1-2H3
• InChI Key： FLOLFBPTCWADRQ-UHFFFAOYSA-N
• SMILES： ClCCN1CCN(C(=O)OCC2C=CC=CC=2)CC1(C)C

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.8Ų

Additional information on Benzyl 4-(2-chloroethyl)-3,3-dimethylpiperazine-1-carboxylate

Benzyl 4-(2-chloroethyl)-3,3-dimethylpiperazine-1-carboxylate: A Comprehensive Overview

Benzyl 4-(2-chloroethyl)-3,3-dimethylpiperazine-1-carboxylate, also known by its CAS number 2680792-96-3, is a complex organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a piperazine ring substituted with a benzyl group, a chloroethyl group, and two methyl groups, making it a versatile building block for further chemical modifications.

The synthesis of Benzyl 4-(2-chloroethyl)-3,3-dimethylpiperazine-1-carboxylate involves multi-step organic reactions, including nucleophilic substitutions and ring-forming processes. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These advancements not only improve the efficiency of manufacturing but also reduce environmental impact, aligning with current green chemistry trends.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The piperazine moiety is a common structural element in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer progression. A study published in Journal of Medicinal Chemistry demonstrated that certain analogs exhibit selective activity against oncogenic kinases, suggesting their potential as anti-cancer agents.

In addition to pharmaceutical applications, Benzyl 4-(2-chloroethyl)-3,3-dimethylpiperazine-1-carboxylate has been investigated for its role in agrochemicals. Its ability to form stable complexes with metal ions makes it a candidate for developing fungicides and insecticides. Recent research has highlighted its effectiveness in controlling plant pathogens without adverse environmental effects. This dual functionality underscores the compound's versatility across different industries.

The structural versatility of this compound also extends to materials science. Its ability to act as a linker in metal-organic frameworks (MOFs) has been explored for applications in gas storage and catalysis. A team of scientists reported that incorporating this compound into MOFs enhances their porosity and stability under harsh conditions. Such findings open new avenues for its use in energy storage technologies.

From an environmental perspective, understanding the degradation pathways of Benzyl 4-(2-chloroethyl)-3,3-dimethylpiperazine-1-carboxylate is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. This knowledge is essential for developing sustainable practices in its production and disposal.

In conclusion, Benzyl 4-(2-chloroethyl)-3,3-dimethylpiperazine-1-carboxylate stands out as a multifaceted compound with wide-ranging applications. Its chemical structure provides a foundation for innovative solutions across pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new potentials and optimize its utilization, this compound is poised to play a pivotal role in advancing modern chemistry.